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Compound of Interest

Compound Name: NNC 26-9100

Cat. No.: B1679357 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and handling of NNC 26-9100, a selective

somatostatin receptor subtype-4 (sst4) agonist.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving NNC 26-9100?

A1: The recommended solvent for NNC 26-9100 is Dimethyl Sulfoxide (DMSO).

Q2: What is the reported solubility of NNC 26-9100 in DMSO?

A2: Several suppliers report the solubility of NNC 26-9100 in DMSO to be less than 27.82

mg/mL, with some providing a maximum concentration of 50 mM.[1][2][3][4][5] It is crucial to

refer to the batch-specific data on the Certificate of Analysis provided by the supplier.

Q3: How should NNC 26-9100 be stored?

A3: NNC 26-9100 should be stored at -20°C.[1][2][3][6] Once dissolved in DMSO, it is

recommended to store the stock solution in aliquots at -80°C for up to six months or at -20°C

for up to one month to avoid repeated freeze-thaw cycles.[1]

Q4: What is the mechanism of action of NNC 26-9100?

A4: NNC 26-9100 is a selective sst4 receptor full agonist with a Ki of 6 nM and an EC50 of 2

nM.[7][8] Its activation of the sst4 receptor leads to the inhibition of adenylyl cyclase and an
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increase in the activity of neprilysin, an enzyme involved in the degradation of amyloid-β

peptides.[7][9][10]

Troubleshooting Guide: Solubility Issues in DMSO
Q1: I've added DMSO to the NNC 26-9100 powder, but it's not fully dissolving. What should I

do?

A1: If you observe incomplete dissolution of NNC 26-9100 in DMSO at room temperature, you

can try the following to increase solubility:

Warming: Gently warm the solution to 37°C.[1]

Sonication: Use an ultrasonic bath to oscillate the tube for a period of time.[1]

Vortexing: Gently vortex the solution to aid in dissolution.

Q2: My NNC 26-9100 solution in DMSO appears to have precipitated after storage. What could

be the cause and how can I resolve it?

A2: Precipitation of compounds in DMSO upon storage can be due to several factors, including

absorption of atmospheric moisture by DMSO, which can reduce the solubility of the

compound, or exceeding the solubility limit. To resolve this, you can try to redissolve the

compound by following the warming and sonication steps mentioned in the previous answer. To

prevent this, ensure your DMSO is of high purity and anhydrous, and that the stock solution

vials are tightly sealed to minimize moisture absorption. Storing in smaller, single-use aliquots

can also help.

Quantitative Solubility Data
Solvent

Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO <27.82 50

Ethanol <27.82 50
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Data compiled from multiple supplier datasheets.[1][2][3][4][5] For batch-specific data, please

refer to the Certificate of Analysis.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of NNC 26-9100 in DMSO

Materials:

NNC 26-9100 (Molecular Weight: 556.35 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Preparation: Allow the vial of NNC 26-9100 powder and the anhydrous DMSO to equilibrate

to room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of NNC 26-9100 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 5.56 mg of NNC 26-9100.

Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the NNC 26-9100 powder.

Mixing: Gently vortex the solution until the powder is completely dissolved. If dissolution is

slow, proceed with the following steps.

Warming (Optional): If the compound does not fully dissolve, warm the tube to 37°C in a

water bath or heat block for a few minutes.

Sonication (Optional): Following warming, place the tube in an ultrasonic bath for a short

period to facilitate dissolution.
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Aliquotting and Storage: Once the NNC 26-9100 is fully dissolved, aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C

for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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